Cas no 142227-51-8 (5’-Hydroxyphenyl Carvedilol)

• Product Name: 5’-Hydroxyphenyl Carvedilol
• CAS No: 142227-51-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 101186
• PubChem ID: 4181439
• Update Time: 2025-09-21

5’-Hydroxyphenyl Carvedilol Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxy-
• 5'-HYDROXYPHENYL CARVEDILOL
• 5’-Hydroxyphenyl Carvedilol
• 5’-HYDROXYPHENYL-CARVEDILOL
• 3-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxyphenol
• DTXSID40400388
• 142227-51-8
• 3-(2-((3-((9H-Carbazol-4-yl)oxy)-2-hydroxypropyl)amino)ethoxy)-4-methoxyphenol
• 5'-Hydroxycarvedilol
• Phenol, 3-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxy-
• CHEMBL3739919
• 5'-Hydroxyphenylcarvedilol (M5)
• FT-0669958
• FT-0669957
• J-007622
• CHEBI:175369
• (S)-(-)-5'-HYDROXYPHENYL-CARVEDILOL
• AKOS030255791
• FT-0669956
• 3-(2-{[3-(9H-CARBAZOL-4-YLOXY)-2-HYDROXYPROPYL]AMINO}ETHOXY)-4-METHOXYPHENOL
• CS-0446069
• DB-261538

• Inchi： 1S/C24H26N2O5/c1-29-21-10-9-16(27)13-23(21)30-12-11-25-14-17(28)15-31-22-8-4-7-20-24(22)18-5-2-3-6-19(18)26-20/h2-10,13,17,25-28H,11-12,14-15H2,1H3
• InChI Key： PVUVZUBTCLBJMT-UHFFFAOYSA-N
• SMILES： O(CC(CNCCOC1C=C(C=CC=1OC)O)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 422.18400
• Monoisotopic Mass: 422.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 96A^2

Experimental Properties

• Density: 1.305
• Boiling Point: 702°C at 760 mmHg
• Flash Point: 378.3°C
• Refractive Index: 1.674
• PSA: 95.97000
• LogP: 3.83450

5’-Hydroxyphenyl Carvedilol Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles